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Compound of Interest

Compound Name: Dihydroethidium

Cat. No.: B1670597

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydroethidium (DHE) is a widely utilized fluorescent probe for the detection of intracellular
reactive oxygen species (ROS), particularly superoxide (Oz¢7).[1][2] As a cell-permeant dye,
DHE is a valuable tool in studying oxidative stress and its role in various physiological and
pathological processes, including inflammation, cardiovascular disease, and cancer biology.[2]
[3] Upon reaction with superoxide, DHE is oxidized to specific fluorescent products that
intercalate with DNA, providing a signal that can be quantified using fluorescence microscopy,
flow cytometry, or a microplate reader.[4] This document provides a detailed protocol for the
use of DHE in cultured cells.

Mechanism of Action

Dihydroethidium itself exhibits a low level of blue fluorescence in the cytoplasm. Once inside
the cell, it can be oxidized by superoxide to form a specific red fluorescent product, 2-
hydroxyethidium (2-OH-E*). This product then intercalates with nuclear DNA, which
significantly enhances its fluorescence. DHE can also undergo non-specific oxidation by other
ROS to form ethidium (E*), which also fluoresces red upon binding to DNA. While the
fluorescence spectra of 2-OH-E* and E* are very similar, making them difficult to distinguish
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with standard filter sets, the total red fluorescence is commonly used as a measure of total
ROS, with a significant portion attributed to superoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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